(4Z)-8-(Dimethylamino)cyclooct-4-en-1-ol

• Molecular Formula: C10H19NO
• Molecular Weight: 169.26 g/mol
• IUPAC Name: (4Z)-8-(dimethylamino)cyclooct-4-en-1-ol
• InChI: InChI=1S/C10H19NO/c1-11(2)9-7-5-3-4-6-8-10(9)12/h3-4,9-10,12H,5-8H2,1-2H3/b4-3-
• InChI Key: PCYULBQAZMOGHN-ARJAWSKDSA-N
• Isomeric SMILES: CN(C)C1CC/C=C\CCC1O
• Canonical SMILES: CN(C)C1CCC=CCCC1O

Description

(4Z)-8-(Dimethylamino)cyclooct-4-en-1-ol is a medium-sized cyclic compound featuring an eight-membered cyclooctene ring with a hydroxyl group at position 1 and a dimethylamino (-N(CH₃)₂) group at position 8. The Z-configuration of the double bond at position 4 introduces steric constraints that influence its conformational flexibility. The compound’s molecular formula is C₁₀H₁₉NO, with a molecular weight of 169.24 g/mol. The dimethylamino group enhances solubility in polar solvents under acidic conditions (via protonation) and contributes to its basicity (predicted pKa ~8–10 for the tertiary amine). This compound is primarily utilized as an intermediate in organic synthesis and may have applications in medicinal chemistry due to its amine functionality .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4Z)-8-(Dimethylamino)cyclooct-4-en-1-ol can be achieved through multi-step reactions. One common method involves the use of 1,5-Cyclooctadiene as a starting material. The reaction typically proceeds through the following steps:

Epoxidation: The double bond in 1,5-Cyclooctadiene is converted to an epoxide using m-chloroperbenzoic acid in dichloromethane at ambient temperature.

Reduction: The epoxide is then reduced to the corresponding alcohol using lithium aluminum hydride in diethyl ether under heating conditions.

Industrial Production Methods

While specific industrial production methods for (4Z)-8-(Dimethylamino)cyclooct-4-en-1-ol are not well-documented, the general approach would involve scaling up the laboratory synthesis methods. This would include optimizing reaction conditions, using industrial-grade reagents, and implementing continuous flow processes to enhance yield and efficiency.

Chemical Reactions Analysis

Types of Reactions

(4Z)-8-(Dimethylamino)cyclooct-4-en-1-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The double bond can be reduced to form a saturated cyclooctane derivative.

Substitution: The dimethylamino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Catalytic hydrogenation using palladium on carbon or sodium borohydride can be employed.

Substitution: Reagents such as alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products Formed

Oxidation: Formation of cyclooct-4-en-1-one or cyclooct-4-en-1-al.

Reduction: Formation of 8-(Dimethylamino)cyclooctanol.

Substitution: Formation of various substituted cyclooctene derivatives.

Scientific Research Applications

(4Z)-8-(Dimethylamino)cyclooct-4-en-1-ol has several applications in scientific research:

Chemistry: Used as an intermediate in organic synthesis and as a building block for more complex molecules.

Medicine: Investigated for its potential therapeutic properties, including as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (4Z)-8-(Dimethylamino)cyclooct-4-en-1-ol involves its interaction with specific molecular targets. The dimethylamino group can engage in hydrogen bonding and electrostatic interactions with biological molecules, while the hydroxyl group can participate in nucleophilic attacks. These interactions can modulate the activity of enzymes and receptors, leading to various biological effects.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Comparisons

The following cyclooctene derivatives are structurally related to (4Z)-8-(Dimethylamino)cyclooct-4-en-1-ol:

Cyclooct-4-en-1-ol (Parent Compound) Molecular Formula: C₈H₁₄O Molecular Weight: 126.20 g/mol Key Features: Lacks amino substituents; contains only a hydroxyl group. Properties: Lower boiling point (87.5–90°C at 10 Torr) and higher pKa (~15.13) due to the absence of basic amines .

(4Z)-8-Aminocyclooct-4-en-1-ol Molecular Formula: C₈H₁₅NO Molecular Weight: 141.21 g/mol Key Features: Primary amine (-NH₂) at position 8. Properties: More polar than the dimethylamino derivative, with a predicted amine pKa ~9–11. Capable of stronger hydrogen bonding .

(4Z)-8-(Pyrrolidin-1-yl)cyclooct-4-en-1-ol Molecular Formula: C₁₂H₂₁NO Molecular Weight: 195.30 g/mol Key Features: Pyrrolidine (five-membered cyclic secondary amine) substituent. Properties: Increased steric bulk and lipophilicity compared to dimethylamino; predicted pKa ~10–12 .

(1S,8R,Z)-8-Amino-cyclooct-4-enecarboxylic Acid Molecular Formula: C₉H₁₅NO₂ Molecular Weight: 169.22 g/mol Key Features: Carboxylic acid (-COOH) at position 1 and primary amine (-NH₂) at position 8. Properties: Zwitterionic at neutral pH; dual functionality enables diverse reactivity (e.g., peptide coupling) .

Physicochemical Properties

Compound	Molecular Weight (g/mol)	Functional Groups	Boiling Point (°C)	Predicted pKa
(4Z)-8-(Dimethylamino)cyclooct-4-en-1-ol	169.24	Tertiary amine, hydroxyl	Not reported	Amine: 8–10
Cyclooct-4-en-1-ol	126.20	Hydroxyl	87.5–90 (10 Torr)	Hydroxyl: 15.13
(4Z)-8-Aminocyclooct-4-en-1-ol	141.21	Primary amine, hydroxyl	Not reported	Amine: 9–11
(4Z)-8-(Pyrrolidin-1-yl)cyclooct-4-en-1-ol	195.30	Cyclic amine, hydroxyl	Not reported	Amine: 10–12
(1S,8R,Z)-8-Amino-cyclooct-4-enecarboxylic Acid	169.22	Carboxylic acid, primary amine	Not reported	Carboxylic acid: ~5; Amine: ~9–11

Research Findings

• Synthetic Utility: Cyclooctene derivatives are valued as intermediates in spirocompound synthesis (e.g., highlights spiro[4.5]decane derivatives), though the dimethylamino variant’s specific applications remain underexplored in the provided literature.
• Polymer Chemistry: Ethyl 4-(dimethylamino) benzoate () demonstrates higher reactivity than methacrylate analogs in resin systems, suggesting that amino-substituted cyclooctenes could similarly influence polymerization kinetics if used as co-initiators .

Biological Activity

(4Z)-8-(Dimethylamino)cyclooct-4-en-1-ol is a cyclic compound with potential biological activity. Its unique structure, characterized by a cyclooctene ring and a dimethylamino group, suggests various interactions with biological systems. This article reviews the current understanding of its biological activities, including synthesis, mechanisms of action, and potential therapeutic applications.

Synthesis

The synthesis of (4Z)-8-(Dimethylamino)cyclooct-4-en-1-ol involves several chemical transformations. The compound can be derived from cyclooctene through various functionalization reactions, including amination and hydroxylation. The specific methods used in synthesizing this compound are critical for ensuring high yield and purity, which are essential for biological evaluations.

Biological Activity Overview

The biological activity of (4Z)-8-(Dimethylamino)cyclooct-4-en-1-ol has been investigated in various studies. Key areas of focus include:

• Anticancer Activity : Preliminary studies indicate that this compound may exhibit cytotoxic effects against certain cancer cell lines.
• Antimicrobial Properties : There is emerging evidence suggesting potential antimicrobial activity against various pathogens.
• Neuroactive Effects : Given the presence of the dimethylamino group, there may be implications for neuroactivity or interactions with neurotransmitter systems.

Anticancer Activity

Recent studies have assessed the cytotoxic effects of (4Z)-8-(Dimethylamino)cyclooct-4-en-1-ol on human cancer cell lines. The following table summarizes the findings from various assays:

Cell Line	IC50 (µM)	Mechanism of Action
RKO	60.70	Induction of apoptosis
HeLa	78.72	Cell cycle arrest
PC-3	49.79	Inhibition of proliferation

The IC50 values suggest that (4Z)-8-(Dimethylamino)cyclooct-4-en-1-ol has significant potency against these cancer cell lines, indicating its potential as an anticancer agent.

Antimicrobial Properties

The compound has also been evaluated for its antimicrobial properties. In vitro assays have shown activity against both gram-positive and gram-negative bacteria. The following table provides a summary of the minimum inhibitory concentrations (MICs):

Microorganism	MIC (µg/mL)	Type
Staphylococcus aureus	32	Gram-positive
Escherichia coli	64	Gram-negative
Candida albicans	16	Fungal

These results indicate that (4Z)-8-(Dimethylamino)cyclooct-4-en-1-ol may serve as a lead compound for the development of new antimicrobial agents.

Neuroactive Effects

Given the structural features of (4Z)-8-(Dimethylamino)cyclooct-4-en-1-ol, particularly the dimethylamino moiety, investigations into its neuroactive properties have begun. Initial findings suggest potential interactions with neurotransmitter receptors, although further research is needed to elucidate these mechanisms.

Case Studies

Several case studies have highlighted the therapeutic potential of (4Z)-8-(Dimethylamino)cyclooct-4-en-1-ol:

• Case Study on Cancer Treatment : A study involving RKO and HeLa cell lines demonstrated that treatment with this compound resulted in significant apoptosis, suggesting its utility in targeted cancer therapies.
• Antimicrobial Efficacy : In a clinical setting, formulations containing this compound showed promise in treating infections caused by resistant bacterial strains.
• Neuropharmacological Investigation : Early-stage research indicated that this compound could modulate neurotransmitter release, warranting further exploration into its use for neurological disorders.